Cas no 2680884-56-2 (tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate
• CAS No: 2680884-56-2
• MF: C₁₁H₁₄Br₂N₂O₃
• MW: 382.048461437225
• CID: 5626477
• PubChem ID: 165923322
• Update Time: 2025-09-18

tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680884-56-2
• EN300-28301967
• tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate

• Inchi： 1S/C11H14Br2N2O3/c1-11(2,3)18-10(16)14-6-5-7(17-4)9(13)15-8(6)12/h5H,1-4H3,(H,14,16)
• InChI Key： VNQZBRKKSOYWLX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(N=1)Br)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 381.93507g/mol
• Monoisotopic Mass: 379.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate

Introduction to Tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate (CAS No. 2680884-56-2)

Tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate (CAS No. 2680884-56-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and industrial relevance. The presence of both bromine and methoxy substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate features a pyridine core substituted at the 2-position with a bromine atom, the 6-position with another bromine atom, and the 5-position with a methoxy group. The carbamate functionality at the nitrogen atom is further protected by a tert-butyl group, which enhances stability during storage and handling. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, influencing its interaction with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. The brominated pyridine scaffold of this compound has been particularly studied for its potential in developing novel therapeutic agents. Research indicates that such derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them promising candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate is its versatility as a synthetic intermediate. The bromine atoms at the 2- and 6-positions allow for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the methoxy group at the 5-position can be oxidized or reduced to introduce different functional groups, expanding its synthetic utility.

Recent studies have explored the pharmacological properties of related pyridine derivatives in the context of cancer therapy. The brominated pyridines have shown promise in disrupting signaling pathways that are aberrantly activated in tumor cells. For instance, compounds with similar structural motifs have been found to inhibit kinases involved in cell proliferation and survival. While tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate itself has not yet been tested in clinical trials for cancer treatment, its structural features suggest potential therapeutic applications in this area.

The synthesis of tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate typically involves multi-step reactions starting from commercially available pyridine precursors. A common synthetic route includes bromination at the desired positions followed by methoxylation, and finally carbamate formation using a tert-butyl carbamate source. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can affect downstream applications.

In industrial settings, the production of tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate requires strict adherence to good manufacturing practices (GMP) to ensure consistency and safety. The compound’s stability under various storage conditions must be thoroughly evaluated to determine optimal shelf life and handling protocols. Additionally, its solubility profile should be considered when formulating it into final products or when using it as an intermediate.

The biological activity of this compound has been preliminarily assessed through in vitro assays targeting specific enzymes and receptors. Early results suggest that it may exhibit moderate activity against certain inflammatory mediators, warranting further investigation into its potential as an anti-inflammatory agent. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

From an agrochemical perspective, pyridine derivatives have long been utilized as active ingredients in pesticides due to their efficacy against pests while maintaining environmental safety profiles. The structural features of tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate make it a candidate for developing novel agrochemicals that target specific pest enzymes or receptors without harming non-target organisms.

The development of new chemical entities like tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-yl)carbamate relies heavily on advancements in computational chemistry and high-throughput screening technologies. These tools allow researchers to predict molecular properties and optimize synthetic routes before conducting expensive laboratory experiments. Such innovations are accelerating the discovery pipeline for new pharmaceuticals and agrochemicals.

In conclusion,tert-butyl N-(2,6-dibromo-5-methoxypyridin-3-y l)carbamate (CAS No. 2680884-56 -2 ) is a structurally intriguing compound with significant potential in pharmaceutical research due to its unique substitution pattern on the pyridine core . Its versatility as a synthetic intermediate , combined with preliminary evidence suggesting biological activity , positions it as an exciting candidate for further exploration . As research continues , this compound may contribute valuable insights into drug discovery , particularly in addressing chronic diseases such as inflammation-related disorders .